2-(4-carboxyphenyl)-1H-Benzimidazole-6-carboxylic acid

• CAS No.: 35532-08-2
• Molecular Formula: C15H10N2O4
• Molecular Weight: 282.25 g/mol
• IUPAC Name: 2-(4-carboxyphenyl)-3H-benzimidazole-5-carboxylic acid
• InChI: InChI=1S/C15H10N2O4/c18-14(19)9-3-1-8(2-4-9)13-16-11-6-5-10(15(20)21)7-12(11)17-13/h1-7H,(H,16,17)(H,18,19)(H,20,21)
• InChI Key: PVHJOGXTZCUSFA-UHFFFAOYSA-N
• SMILES: C1=CC(=CC=C1C2=NC3=C(N2)C=C(C=C3)C(=O)O)C(=O)O

Description

2-(4-carboxyphenyl)-1H-Benzimidazole-6-carboxylic acid is a useful research compound. Its molecular formula is C15H10N2O4 and its molecular weight is 282.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 2-(4-methoxycarbonyl-phenyl)-3H-benzoimidazole-5-carboxylic acid (4.1 g) in THF (15 mL) and water (18 mL) and LiOH (1.74 g) was stirred for 16 hours at room temperature and then mixed with hot water (100 mL) and charcoal. The mixture was filtered and the filtrate was diluted with ice and water (100 mL) and acidified with conc. HCl. The crude diacid was filtered, washed with water and ether and then recrystallized from THF and MeOH. Yield 3.3 g; TLC single spot [CH2Cl2—CH3OH (9:1)].